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Compound of Interest

Compound Name:
1-Bromo-2-

(Trifluoromethylthio)Benzene

Cat. No.: B154326 Get Quote

An In-Depth Technical Guide to the Safe Handling of 1-Bromo-2-
(Trifluoromethylthio)Benzene for Research and Development

This document provides a comprehensive technical guide for the safe handling, storage, and

disposal of 1-Bromo-2-(Trifluoromethylthio)Benzene (CAS No. 1644-72-0). It is intended for

researchers, scientists, and drug development professionals who utilize this compound as a

synthetic building block. The trifluoromethylthio (-SCF3) group is of significant interest in

medicinal chemistry for its ability to modulate key drug properties such as lipophilicity and

metabolic stability, making this reagent a valuable tool in modern synthesis.[1][2] Adherence to

the protocols outlined herein is critical for ensuring laboratory safety and experimental integrity.

Compound Profile and Physicochemical Properties
1-Bromo-2-(Trifluoromethylthio)Benzene is an aromatic compound featuring a bromine atom

and a trifluoromethylthio group as substituents. These functional groups dictate its chemical

reactivity and are also the basis for its potential physiological effects, necessitating careful

handling.[1]
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Property Value Source(s)

CAS Number 1644-72-0 [3]

Molecular Formula C₇H₄BrF₃S [3][4]

Molecular Weight 257.07 g/mol [3]

Appearance Liquid or Solid [3]

Synonyms
2-Bromophenyl trifluoromethyl

sulfide
[3]

Hazard Identification and Risk Assessment
The primary hazards associated with this compound are irritation to the skin, eyes, and

respiratory system.[3] While comprehensive toxicological data is not available, the known

effects warrant a cautious approach, treating the substance as potentially harmful upon

ingestion, inhalation, or dermal contact.[5][6]

GHS Classification Summary

Hazard Class Hazard Statement Pictogram Source(s)

Skin Irritation
H315: Causes skin

irritation
GHS07 [3][5]

Eye Irritation
H319: Causes serious

eye irritation
GHS07 [3][5]

Specific Target Organ

Toxicity (Single

Exposure)

H335: May cause

respiratory irritation
GHS07 [3][5]

Acute Toxicity, Oral

(Potential)

H302: Harmful if

swallowed
GHS07

The causality behind these hazards lies in the compound's reactive nature. The electrophilic

character of the sulfur atom and the potential for the molecule to interfere with biological

systems upon exposure can lead to tissue irritation. The lack of extensive toxicological studies
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means that unknown or long-term effects cannot be ruled out, reinforcing the need for stringent

exposure controls.[5][7]

Engineering Controls and Personal Protective
Equipment (PPE)
A proactive safety culture prioritizes the hierarchy of controls. For 1-Bromo-2-
(Trifluoromethylthio)Benzene, engineering controls are paramount to minimize exposure.

Engineering Controls:

Chemical Fume Hood: All handling of this compound, including weighing, transferring, and

use in reactions, must be conducted within a certified chemical fume hood to prevent the

inhalation of vapors.[8][9]

Safety Stations: An operational eyewash station and safety shower must be readily

accessible in the immediate vicinity of the work area.[10][11]

Personal Protective Equipment (PPE): The final barrier between the researcher and the

chemical is PPE. The following must be worn at all times when handling the compound.
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PPE Type Specification Rationale Source(s)

Eye Protection

Chemical safety

goggles or a face

shield

Protects against

splashes that can

cause serious eye

irritation.

[5][12]

Hand Protection
Chemical-resistant

gloves (e.g., Nitrile)

Prevents skin contact,

which causes

irritation. Gloves must

be inspected before

use and changed

immediately if

contaminated.

[5][10]

Body Protection Laboratory coat

Protects skin and

personal clothing from

contamination.

[12][13]

Respiratory Protection
NIOSH-approved

respirator (if needed)

Required only if

engineering controls

fail or during large-

scale spill cleanup

where vapor

concentrations may

be high.

[5][12][14]

Standard Operating Procedures (SOPs) for Handling
and Storage
A self-validating protocol ensures that safety is integrated into the experimental workflow. The

following procedures are mandatory.

Safe Handling Workflow
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Caption: Decision Workflow for Safe Handling.
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Storage Protocol:

Container Integrity: Keep the container tightly closed to prevent the release of vapors.[3]

Location: Store in a cool, dry, and well-ventilated area designated for chemical storage.[3]

[10]

Segregation: Store away from incompatible materials, particularly strong oxidizing agents,

strong acids, and strong bases, to prevent hazardous reactions.[11][15]

Emergency Procedures
Preparedness is key to mitigating the impact of an accidental exposure or spill.

First Aid Measures
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Exposure Route First Aid Protocol Source(s)

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with plenty of

soap and water for at least 15

minutes. If irritation persists,

seek medical attention.

[3][10]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, holding eyelids open.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[3][5]

Inhalation

Move the person to fresh air

and keep them comfortable for

breathing. If feeling unwell or if

breathing is difficult, call a

poison center or doctor.

[3][11]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Seek

immediate medical attention.

[3][10]

Spill Response Protocol: This protocol is for minor spills (<100 mL) inside a chemical fume

hood. For major spills, evacuate the area and contact your institution's emergency response

team.[9][16]

Alert Personnel: Notify others in the immediate area.

Ensure Ventilation: Keep the spill contained within the fume hood.

Contain Spill: Cover the spill with an inert, non-combustible absorbent material such as sand,

earth, or vermiculite.[3] Do not use paper towels or other combustible materials.[16]
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Collect Waste: Carefully scoop the absorbed material into a designated, sealable container

for hazardous waste.

Decontaminate: Clean the spill area thoroughly with soap and water.[9]

Dispose: Label the waste container as "Hazardous Waste: 1-Bromo-2-
(Trifluoromethylthio)Benzene" and arrange for disposal through your institution's

Environmental Health and Safety (EHS) department.[8]

Waste Management and Disposal
Due to its halogenated nature and potential toxicity, 1-Bromo-2-(Trifluoromethylthio)Benzene
and any materials contaminated with it must be treated as hazardous waste.

Segregation: Collect all waste containing this compound in a dedicated, properly labeled,

and sealed container for halogenated organic waste.[8]

Labeling: The waste container must be clearly marked with "Hazardous Waste" and the full

chemical name.[8]

Disposal: Do not dispose of this chemical down the drain.[17] All waste must be disposed of

through your institution's EHS office or a licensed hazardous waste disposal contractor in

accordance with all local, state, and federal regulations.[8][17]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1404265
https://www.jelsciences.com/articles/jbres1883.php
https://www.fishersci.es/store/msds?partNumber=11440050&countryCode=ES&language=en
https://www.chembk.com/en/chem/1-BROMO-2-(TRIFLUOROMETHYLTHIO)BENZENE
http://www.angenechemical.com/sds/886496-63-5.pdf
https://www.fishersci.com/store/msds?partNumber=AAA11360&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA12337~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2017:24:47~~1-Bromo-3%205-bis(trifluoromethyl
https://pdf.benchchem.com/12404/Proper_Disposal_of_1_Bromo_4_trifluoromethyl_benzene_d4_A_Guide_for_Laboratory_Professionals.pdf
https://ehs.umich.edu/wp-content/uploads/2016/02/Benzene.docx
https://www.fishersci.com/store/msds?partNumber=AAA1656114&productDescription=1-BRMO-3-TRIFLROMETHOXY+B+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2087406&productDescription=1-BRMO-4-TRIFLROMETHLTHIO+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/1-bromo-2-2-2-2-trifluoroethyl-benzene-pd180727122074.html
https://static.cymitquimica.com/products/54/pdf/sds-PC57068.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/b65780
https://www.fishersci.com/store/msds?partNumber=AC106730250&countryCode=US&language=en
https://www.jk-sci.com/blogs/resource-center/chemical-spill-cleanup-procedures
https://www.aarti-industries.com/Upload/PDF/gps-safety-summary-1-bromo-3-4-5-trifluorobenzene.pdf
https://www.benchchem.com/product/b154326#safety-and-handling-of-1-bromo-2-trifluoromethylthio-benzene
https://www.benchchem.com/product/b154326#safety-and-handling-of-1-bromo-2-trifluoromethylthio-benzene
https://www.benchchem.com/product/b154326#safety-and-handling-of-1-bromo-2-trifluoromethylthio-benzene
https://www.benchchem.com/product/b154326#safety-and-handling-of-1-bromo-2-trifluoromethylthio-benzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b154326?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

